Cas no 33691-73-5 (5-Hydroxytetrahydro-2H-pyran-2-one)

• Product Name: 5-Hydroxytetrahydro-2H-pyran-2-one
• CAS No: 33691-73-5
• MF: C₅H₈O₃
• MW: 116.115221977234
• MDL: MFCD26620324
• CID: 1459552
• PubChem ID: 11320929
• Update Time: 2025-10-12

5-Hydroxytetrahydro-2H-pyran-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-one, tetrahydro-5-hydroxy-
• 33691-73-5
• 5-hydroxyoxan-2-one
• AKOS023362039
• SCHEMBL3873436
• 5-Hydroxytetrahydro-2H-pyran-2-one
• 4-oxy-2-pyrone
• CS-0197729
• AS-47472
• F13840
• MFCD26620324

• MDL： MFCD26620324
• Inchi： 1S/C5H8O3/c6-4-1-2-5(7)8-3-4/h4,6H,1-3H2
• InChI Key： IHQMTBUROQWHDL-UHFFFAOYSA-N
• SMILES： O1C(CCC(C1)O)=O

Computed Properties

• Exact Mass: 116.04734
• Monoisotopic Mass: 116.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 99.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Delta valerolactones

Additional information on 5-Hydroxytetrahydro-2H-pyran-2-one

Research Brief on 5-Hydroxytetrahydro-2H-pyran-2-one (CAS: 33691-73-5): Recent Advances and Applications

5-Hydroxytetrahydro-2H-pyran-2-one (CAS: 33691-73-5), a cyclic ester with significant biological and chemical relevance, has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, also known as δ-hydroxydihydro-2H-pyran-2-one, serves as a key intermediate in the synthesis of various bioactive molecules and natural products. Recent studies have explored its potential in drug discovery, particularly in the development of antimicrobial, anticancer, and anti-inflammatory agents. This research brief aims to summarize the latest findings and applications of 5-Hydroxytetrahydro-2H-pyran-2-one, providing insights into its mechanistic roles and therapeutic potential.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the antimicrobial properties of 5-Hydroxytetrahydro-2H-pyran-2-one derivatives. The study highlighted the compound's ability to inhibit bacterial biofilm formation, a critical factor in antibiotic resistance. By modifying the hydroxyl and carbonyl functional groups, the team synthesized a series of analogs with enhanced activity against methicillin-resistant Staphylococcus aureus (MRSA). The findings suggest that 5-Hydroxytetrahydro-2H-pyran-2-one could serve as a scaffold for developing novel antimicrobial agents, addressing the urgent need for new antibiotics.

Another significant advancement was reported in a 2024 Nature Chemical Biology article, where 5-Hydroxytetrahydro-2H-pyran-2-one was identified as a modulator of the NF-κB signaling pathway. This pathway plays a pivotal role in inflammation and cancer progression. The study demonstrated that the compound selectively inhibits NF-κB activation in vitro, reducing pro-inflammatory cytokine production in macrophages. These results position 5-Hydroxytetrahydro-2H-pyran-2-one as a promising candidate for anti-inflammatory drug development, with potential applications in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

From a synthetic chemistry perspective, recent work has focused on optimizing the production of 5-Hydroxytetrahydro-2H-pyran-2-one using biocatalytic methods. A 2023 ACS Catalysis paper described an enzymatic route employing lactonases to achieve high-yield, enantioselective synthesis of the compound. This green chemistry approach not only improves efficiency but also aligns with the growing demand for sustainable pharmaceutical manufacturing. The study's success underscores the potential of biocatalysis in scaling up the production of 5-Hydroxytetrahydro-2H-pyran-2-one for industrial applications.

In conclusion, 5-Hydroxytetrahydro-2H-pyran-2-one (CAS: 33691-73-5) continues to emerge as a versatile molecule with broad applications in drug discovery and chemical synthesis. Its unique structural features enable diverse biological activities, making it a valuable target for further research. Future studies should explore its pharmacokinetic properties and in vivo efficacy to fully realize its therapeutic potential. As the field advances, interdisciplinary collaborations will be essential to unlock new opportunities for this promising compound.